N-(6-methoxypyrimidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(6-methoxypyrimidin-4-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C14H13N3O4/c1-19-13-6-12(15-8-16-13)17-14(18)11-7-20-9-4-2-3-5-10(9)21-11/h2-6,8,11H,7H2,1H3,(H,15,16,17,18)
• InChI Key: IKPBVVLPSFDYMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C14H13N3O4
• Molecular Weight: 287.27 g/mol

Description

“N-(6-methoxypyrimidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a benzodioxine ring, which is a type of aromatic ether. The compound also has a carboxamide group, which is a common functional group in many pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the methoxy group, and the formation of the benzodioxine ring. The carboxamide group could be introduced through a reaction with an appropriate amine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and benzodioxine rings, as well as the carboxamide group. The methoxy group on the pyrimidine ring would likely contribute to the compound’s solubility and could affect its interactions with biological targets.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the methoxy group could be replaced with other groups through nucleophilic substitution reactions. The compound could also undergo reactions at the carboxamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the methoxy group could increase its solubility in certain solvents, while the carboxamide group could participate in hydrogen bonding.

Scientific Research Applications

Anti-Tubercular Activity

The search for potent anti-tubercular agents is crucial due to the global burden of tuberculosis (TB). Researchers have explored novel compounds to combat Mycobacterium tuberculosis (MTB), the causative agent of TB. .

• Anti-Tubercular Activity : Several compounds from this series exhibited significant activity against MTB H37Ra. Notably, compounds 6a, 6e, 6h, 6j, and 6k demonstrated IC50 values ranging from 1.35 to 2.18 μM. .

Crystal Structure

. The crystal structure provides insights into their three-dimensional arrangement and potential binding sites.

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit antibacterial activity, suggesting potential targets could be bacterial enzymes or proteins .

Mode of Action

It’s plausible that it interacts with its targets through hydrogen bonding or other intermolecular interactions, leading to changes in the target’s function .

Biochemical Pathways

Based on its potential antibacterial activity, it may interfere with bacterial metabolic pathways or protein synthesis .

Result of Action

Based on its potential antibacterial activity, it may inhibit bacterial growth or proliferation .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in the development of new drugs. Additionally, studies could be conducted to better understand its physical and chemical properties.